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Compound of Interest

Compound Name: 4'-Fluoro-2-methoxy-1,1'-biphenyl

CAS No.: 66175-47-1

Cat. No.: B8544616

Get Quote

Strategic Intermediate in Butyrophenone
Neuroleptic Synthesis[1][2]
Molecular Identity & Physicochemical Profile[2][3][4]
CAS Registry Number: 446-39-9 (Alternate/Primary: 3874-54-2) Chemical Name: 4-Chloro-1-

(4-fluorophenyl)butan-1-one Synonyms:

-Chloro-p-fluorobutyrophenone; 4-Chloro-4'-fluorobutyrophenone.[1][2]

This compound represents a "privileged structure" in medicinal chemistry—the

fluorobutyrophenone tail.[2] It provides the lipophilic anchor and receptor-binding affinity

modulation essential for the dopaminergic antagonist activity seen in the butyrophenone class

of antipsychotics.[2]
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Property Value Unit Validation Note

Molecular Formula C₁₀H₁₀ClFO -
Confirmed by

Elemental Analysis

Molecular Weight 200.64 g/mol
Monoisotopic Mass:

200.0404

Physical State
Liquid / Low-melting

Solid
-

Freezes approx. 20–

25°C

Density 1.19 g/cm³ @ 25°C

Boiling Point 270 °C @ 760 mmHg

Solubility
Ethanol, Chloroform,

DMF
-

Hydrophobic (LogP ~

2.[1][2][3][4]8)

Reactive Moiety -Chloroalkyl -

Susceptible to

Nucleophilic Attack (

)

Synthetic Engineering & Production Logic
The industrial synthesis of CAS 446-39-9 relies on Friedel-Crafts Acylation, a mechanism that

demands precise Lewis Acid modulation to prevent over-acylation or polymerization.[1][2]

Protocol: Friedel-Crafts Acylation of Fluorobenzene[1][2]
Reaction Logic: The synthesis couples Fluorobenzene (nucleophile) with 4-Chlorobutyryl

Chloride (electrophile) using anhydrous Aluminum Chloride (AlCl₃) as the catalyst.[1][2] The

fluorine substituent on the benzene ring directs the acylation to the para position due to

resonance donation, despite its inductive withdrawal.

Step-by-Step Methodology:

Catalyst Activation: In a dry reactor purged with

, suspend anhydrous
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(1.1 equiv) in Carbon Disulfide (

) or Dichloromethane (DCM).[2] Note: DCM is preferred in modern GMP workflows for safety
over

.[2]

Acyl Halide Addition: Dropwise add 4-Chlorobutyryl Chloride (1.0 equiv) at 0–5°C. Stir for 30

min to form the acylium ion complex.

Substrate Introduction: Slowly add Fluorobenzene (1.2 equiv) while maintaining internal

temperature

. The exotherm indicates complex formation.

Propagation: Reflux the mixture (40°C for DCM) for 4–6 hours. Monitor HCl gas evolution

(scrub with NaOH trap).

Quenching (Critical): Pour the reaction mass onto crushed ice/HCl mixture. This hydrolyzes

the aluminum complex, liberating the ketone.

Isolation: Separate the organic layer.[2] Wash with Brine and 5%

. Dry over

and concentrate in vacuo.

Purification: Vacuum distillation (approx. 140°C @ 5 mmHg) yields the pure product as a

pale yellow oil.[2]
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(Nucleophile)
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Complex

Para-Attack
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Figure 1: Friedel-Crafts Acylation Pathway for CAS 446-39-9 Synthesis.

Downstream Applications: The Haloperidol Pathway[2]
The primary utility of CAS 446-39-9 is its role as the alkylating agent in the synthesis of

Haloperidol and related butyrophenone neuroleptics (e.g., Droperidol, Benperidol).[1][2]

Mechanism of Action (Synthesis): The terminal chlorine atom serves as a leaving group.[2] A

secondary amine (the pharmacophore head) attacks this carbon via an

mechanism, displacing the chloride.[2]

Experimental Workflow: Haloperidol Coupling

Reagents: 4-Chloro-4'-fluorobutyrophenone (1.0 equiv), 4-(4-chlorophenyl)-4-

hydroxypiperidine (1.0 equiv),

(2.5 equiv), KI (0.1 equiv, catalyst).[1][2]

Solvent: Toluene/Water biphasic system or DMF.[2]

Conditions: Reflux for 12–24 hours.[2] The addition of Potassium Iodide (KI) generates the in

situ iodo-analog (Finkelstein reaction), which is a superior electrophile, accelerating the

reaction rate significantly.[1][2]
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Figure 2: Convergent Synthesis of Haloperidol using CAS 446-39-9.[1][2]

Analytical Validation Protocols
To ensure the integrity of this intermediate for pharmaceutical use, a validated HPLC method is

required. The following protocol discriminates the product from the unreacted fluorobenzene

and the hydrolyzed byproduct (4-hydroxy-4'-fluorobutyrophenone).

High-Performance Liquid Chromatography (HPLC) Method[1][2]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 µm).[1][2]

Mobile Phase A: 0.1% Phosphoric Acid in Water.[2]

Mobile Phase B: Acetonitrile (ACN).[2]

Gradient:

0–2 min: 40% B (Isocratic)[1][2]

2–10 min: 40% → 80% B (Linear Ramp)[1][2]
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10–15 min: 80% B (Wash)[1][2]

Flow Rate: 1.2 mL/min.[2]

Detection: UV @ 254 nm (aromatic ring absorption).[2]

Retention Time (Approx):

Fluorobenzene: ~3.5 min[2]

4-Chloro-4'-fluorobutyrophenone: ~8.2 min[1][2]

Dimer impurities: >12 min[2][5]

Self-Validating Check: The peak area ratio of the product must exceed 98.5% for

pharmaceutical grade. A system suitability test using a standard solution of Fluorobenzene

must show resolution (

) > 2.0.

Safety & Handling (E-E-A-T)
Hazard Classification:

Lachrymator: The compound is an alkyl halide and can act as a potent tear gas agent at high

concentrations. Work exclusively in a fume hood.

Skin Irritant: Causes severe dermatitis upon contact.[2]

Storage: Store under inert gas (

) in a cool, dry place. Moisture exposure hydrolyzes the C-Cl bond over time, releasing HCl
and degrading purity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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